A-849529

• CAS: 819058-88-3
• Molecular Formula: C21H16FN5O3
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C21H16FN5O3/c22-15-9-6-12(20(28)29)10-17(15)25-21(30)24-13-7-4-11(5-8-13)14-2-1-3-16-18(14)19(23)27-26-16/h1-10H,(H,28,29)(H3,23,26,27)(H2,24,25,30)
• InChIKey: XAHJIRNRDAKTEF-UHFFFAOYSA-N

Quantifying the hydrophilic metabolite of a hydrophobic parent drug presents significant bioanalytical challenges due to disparate physicochemical properties. A-849529 (CAS 819058-88-3) is the certified acidic metabolite reference standard for Linifanib (ABT-869), essential for accurate mass balance and PK profiling. - **Analytical Validation:** Proven performance (inter-assay CV: 0.8-4.9%; accuracy: 96.9-100.6% in human plasma) - **Critical Application:** Enables simultaneous extraction/quantitation of ABT-869 & its metabolite; calibration linear range 1.10-600.48 ng/mL (r² > 0.9975) - **Supply:** Research-grade, high-purity standard for IND/NDA regulatory packages

A-849529 Metabolite Overview

A-849529 (3-(3-(4-(3-Amino-1H-indazol-4-yl)phenyl)ureido)-4-fluorobenzoic acid) is the primary acid metabolite of ABT-869 (Linifanib), an orally active multi-targeted VEGFR/PDGFR family kinase inhibitor [1]. Unlike the hydrophobic parent compound, A-849529 possesses both carboxyl and amino functional groups, conferring distinctly hydrophilic physicochemical properties that fundamentally alter its chromatographic behavior and biological disposition [2]. As a metabolite standard, A-849529 is essential for accurate quantification of ABT-869 metabolism in bioanalytical assays, supported by validated LC-MS/MS methods with deuterated internal standards (A-849529D4) [3].

Reference Standard Type Hydrophilic metabolite of Linifanib

Analytical Workflow LC-MS/MS bioanalysis for PK and disposition studies

Selection Context Certified standard for method validation and metabolite quantification

• [1] Rodila RC, Liu L, Guo L, Luo Y, Lu YQ. A high-throughput, fully automated liquid/liquid extraction liquid chromatography/mass spectrometry method for the quantitation of a new investigational drug ABT-869 and its metabolite A-849529 in human plasma samples. Rapid Commun Mass Spectrom. 2006;20(20):3067-3075. View Source
• [2] Wu H, Zhang J, Norem K, El-Shourbagy TA. A high-throughput liquid chromatography/tandem mass spectrometry method for simultaneous quantification of a hydrophobic drug candidate and its hydrophilic metabolite in human urine with a fully automated liquid/liquid extraction. J Pharm Biomed Anal. 2008 Dec 1;48(4):1243-8. View Source
• [3] NCATS Inxight Drugs. A-849529 Substance Record. UNII: 45BYZ62R9P. Accessed 2026. View Source

A-849529 Substitution Risks

Substituting A-849529 with generic or in-house synthesized metabolite standards for ABT-869 bioanalytical validation introduces unacceptable risks to assay accuracy and reproducibility. A-849529 is structurally distinct, incorporating a carboxylic acid moiety that renders it hydrophilic, whereas the parent ABT-869 is hydrophobic [1]. This physicochemical divergence mandates distinct extraction protocols (e.g., automated liquid-liquid extraction with pH adjustment) and chromatographic conditions for simultaneous quantification [2]. Uncertified reference materials lack the validated purity, characterized stability profile (3 years at -20°C in powder form), and deuterated internal standard pairing (A-849529D4) essential for regulatory-compliant method validation and cross-study data harmonization [3].

Physicochemical mismatch

Hydrophilic metabolite vs. hydrophobic parent drug; solubility and extraction behavior differ fundamentally, limiting direct interchange.

Extraction complexity

Simultaneous recovery from biological matrices requires validated methodology; generic substitution without verification may compromise analyte recovery.

Data integrity risk

Non-certified or reagent-grade material lacks lot-specific purity documentation, undermining quantitative accuracy and method-transfer confidence.

• [1] Wu H, Zhang J, Norem K, El-Shourbagy TA. A high-throughput liquid chromatography/tandem mass spectrometry method for simultaneous quantification of a hydrophobic drug candidate and its hydrophilic metabolite in human urine with a fully automated liquid/liquid extraction. J Pharm Biomed Anal. 2008 Dec 1;48(4):1243-8. View Source
• [2] Rodila RC, Liu L, Guo L, Luo Y, Lu YQ. A high-throughput, fully automated liquid/liquid extraction liquid chromatography/mass spectrometry method for the quantitation of a new investigational drug ABT-869 and its metabolite A-849529 in human plasma samples. Rapid Commun Mass Spectrom. 2006;20(20):3067-3075. View Source
• [3] TargetMol. A-849529 Product Datasheet. Cat. No. T201998. View Source

A-849529 Evidence of Differentiation

Physicochemical Comparison vs. Parent Compound

A-849529 exhibits fundamentally different chromatographic properties compared to ABT-869 due to the addition of a carboxyl group to the parent scaffold [1]. This physicochemical shift from hydrophobic (parent) to hydrophilic (metabolite) necessitates optimized extraction and separation methods. The validated LC-MS/MS assay demonstrates equivalent analytical performance for both analytes despite this disparity. The coefficient of determination (r²) for the calibration curve was >0.9995 for both ABT-869 and A-849529, indicating highly linear responses across their respective dynamic ranges [1]. This confirms that A-849529 can be reliably quantified with precision and accuracy comparable to the parent drug when using validated methods.

Solubility identity

Head-to-head

A-849529: Hydrophilic, terminal carboxyl/amino groups. ABT-869: Hydrophobic. Qualitative but fundamental property difference.

Defines distinct analytical extraction demands; confirms separate reference standard is required.

Observed in aqueous/organic solvent systems; direct substitution without method adaptation may fail.

Evidence Dimension	Assay linear dynamic range and linearity (r²)
Target Compound Data	Linear range: 1.1 to 605.8 ng/mL; r² >0.9995
Comparator Or Baseline	ABT-869 (parent drug): Linear range: 1.1 to 598.8 ng/mL; r² >0.9995
Quantified Difference	r² >0.9995 for both analytes; similar linear range extents
Conditions	Human plasma; automated 96-well liquid-liquid extraction with Hamilton liquid handler; LC-MS/MS

Why This Matters

Demonstrates that A-849529 is analytically tractable and can be quantified with equal linearity as the parent drug in validated bioanalytical methods, ensuring reliable pharmacokinetic parameter estimation.

• [1] Rodila RC, Liu L, Guo L, Luo Y, Lu YQ. A high-throughput, fully automated liquid/liquid extraction liquid chromatography/mass spectrometry method for the quantitation of a new investigational drug ABT-869 and its metabolite A-849529 in human plasma samples. Rapid Commun Mass Spectrom. 2006;20(20):3067-3075. View Source

Precision and Accuracy in Human Plasma

In validated LC-MS/MS assays, A-849529 demonstrates intra-assay precision (CV) ranging from 0.5% to 5.1% and inter-assay precision from 0.8% to 4.9% in human plasma [1]. Accuracy, expressed as percent of theoretical concentration, ranges from 96.9% to 100.6% [1]. While not directly compared in a single assay, these values are within typical acceptance criteria (CV ≤15%, accuracy 85-115%) and are comparable to the parent drug ABT-869, which exhibits intra-assay CV of 0.4% to 3.7% and inter-assay CV of 0.9% to 2.8%, with accuracy of 96.8% to 102.2% [1].

Precision & accuracy

Head-to-head

Intra-assay CV 0.5–5.1%; Inter-assay CV 0.8–4.9%; Accuracy 96.9–100.6% in human plasma.

Supports reliable quantification in human plasma research matrices.

Validated LC-MS/MS method; independent lab verification recommended.

Evidence Dimension	Intra-assay and inter-assay precision (CV) and accuracy (% theoretical)
Target Compound Data	Intra-assay CV: 0.5-5.1%; Inter-assay CV: 0.8-4.9%; Accuracy: 96.9-100.6%
Comparator Or Baseline	ABT-869 (parent drug): Intra-assay CV: 0.4-3.7%; Inter-assay CV: 0.9-2.8%; Accuracy: 96.8-102.2%
Quantified Difference	A-849529 precision slightly lower than parent but well within FDA/EMA bioanalytical method validation acceptance limits (CV ≤15%, accuracy 85-115%)
Conditions	Human plasma; automated 96-well liquid-liquid extraction; LC-MS/MS; quality control samples

Why This Matters

Confirms that A-849529 can be accurately and precisely measured in biological matrices, a prerequisite for its use as a metabolite reference standard in pharmacokinetic and toxicokinetic studies.

• [1] Rodila RC, Liu L, Guo L, Luo Y, Lu YQ. A high-throughput, fully automated liquid/liquid extraction liquid chromatography/mass spectrometry method for the quantitation of a new investigational drug ABT-869 and its metabolite A-849529 in human plasma samples. Rapid Commun Mass Spectrom. 2006;20(20):3067-3075. View Source

Calibration Linearity and Dynamic Range

A critical differentiator for A-849529 is the documented availability and use of its deuterated analog, A-849529D4, as an internal standard in validated bioanalytical methods [1]. This isotopically labeled internal standard corrects for matrix effects, extraction efficiency variability, and ionization suppression/enhancement, which is essential for achieving the precision and accuracy reported above. Generic or unlabeled metabolite standards cannot provide this level of analytical rigor without custom synthesis of a deuterated analog, which is costly and time-consuming. The use of A-849529D4 enables simultaneous quantification of hydrophobic ABT-869 and hydrophilic A-849529 in human urine using HPLC-MS/MS [1].

Calibration linearity

Head-to-head

Linear range 1.10–600.48 ng/mL, r² > 0.9975 (urine); 1.1–605.8 ng/mL, r² > 0.9995 (plasma). Comparable to parent drug.

Enables simultaneous PK quantitation across a wide dynamic window.

Calibration performance reported in human urine and plasma research assays.

Evidence Dimension	Availability of stable isotope-labeled internal standard
Target Compound Data	Deuterated internal standard A-849529D4 is commercially available and validated
Comparator Or Baseline	Generic unlabeled metabolite standards typically lack a corresponding deuterated IS
Quantified Difference	Not applicable
Conditions	HPLC-MS/MS method for human urine; also applicable to plasma methods

Why This Matters

The availability of a deuterated internal standard enables isotope dilution mass spectrometry, the gold standard for accurate and precise quantification in complex biological matrices, significantly reducing inter- and intra-assay variability.

• [1] Wu H, Zhang J, Norem K, El-Shourbagy TA. A high-throughput liquid chromatography/tandem mass spectrometry method for simultaneous quantification of a hydrophobic drug candidate and its hydrophilic metabolite in human urine with a fully automated liquid/liquid extraction. J Pharm Biomed Anal. 2008 Dec 1;48(4):1243-8. View Source

Certified Metabolite Reference Standard

A-849529 powder is documented to be stable for up to 3 years when stored at -20°C, or for 2 years at 4°C [1]. This stability profile is explicitly defined, providing clear guidance for procurement and inventory management. In contrast, the parent drug ABT-869 is typically shipped and stored under similar conditions, but A-849529's enhanced hydrophilicity may confer different long-term stability characteristics. The defined storage parameters (powder at -20°C for 3 years; in solvent at -80°C for 1 year) enable accurate shelf-life estimation and reduce the risk of compound degradation in laboratory stock [1].

Standard identity

Class-level

Standalone acidic metabolite reference standard; stable solid sample; used with deuterated analog A-849529D(4) as ISTD.

Defined role in metabolite identification and LC-MS method setup.

Role inferred from published methods; verify lot-specific certification for your workflow.

Evidence Dimension	Documented storage stability and shelf-life
Target Compound Data	Powder: -20°C for 3 years; 4°C for 2 years. In solvent: -80°C for 1 year
Comparator Or Baseline	ABT-869 (parent drug): Storage conditions typically -20°C for 3 years (powder)
Quantified Difference	A-849529 offers defined short-term (4°C, 2 years) and long-term (-20°C, 3 years) storage options
Conditions	Powder and solvent storage conditions as per vendor datasheets

Why This Matters

Quantified stability data supports informed procurement decisions, minimizes waste due to degradation, and ensures consistent reference standard performance over time.

• [1] TargetMol. A-849529 Product Datasheet. Cat. No. T201998. View Source

A-849529 Critical Application Scenarios

Linifanib PK/PD Reference Standard

A-849529 is an essential reference standard for quantifying the primary metabolite of ABT-869 in plasma, urine, and tissue homogenates. Validated LC-MS/MS methods using A-849529 and its deuterated internal standard (A-849529D4) enable accurate determination of metabolite exposure, clearance, and accumulation in preclinical and clinical pharmacokinetic studies [1].

LC/MS/MS Method for Co-Quantitation

The defined linear dynamic range (1.1 to 605.8 ng/mL), precision (CV 0.5-5.1%), and accuracy (96.9-100.6%) of A-849529 in human plasma [1] support the development and validation of robust bioanalytical assays. The availability of a deuterated IS [2] further enhances method reliability and is critical for meeting regulatory guidelines (FDA/EMA) for method validation.

In Vitro Metabolism and DDI Studies

As a structurally defined, hydrophilic acid metabolite, A-849529 serves as a key probe for investigating the metabolic fate of ABT-869, particularly the oxidation of the parent drug to the carboxylic acid derivative. Quantifying A-849529 in the presence of potential perpetrators or victims of drug-drug interactions can inform on alterations in metabolic clearance pathways [2].

Case Study: Managing Disparate Analytes

A-849529, characterized by its molecular formula (C21H16FN5O3), molecular weight (405.38 g/mol), and documented stability profile (3 years at -20°C) [3], provides a reliable reference material for quality control of in-house synthesized metabolite batches, ensuring purity and identity verification via LC-MS or NMR.

Application

Selection Property

Validation Focus

Linifanib PK/PD quantitation

Certified metabolite standard with reported assay precision

Accuracy and inter-assay reproducibility in biological matrices

LC-MS/MS co-quantitation method

Hydrophilic reference for extraction optimization

Calibration curve integrity across dynamic range

In vitro metabolism & DDI studies

Identified primary oxidative metabolite standard

Metabolite peak identification and stability assessment

Advanced bioanalytical training

Physicochemical dichotomy case study

Method development strategies for disparate analytes

• [1] Rodila RC, Liu L, Guo L, Luo Y, Lu YQ. A high-throughput, fully automated liquid/liquid extraction liquid chromatography/mass spectrometry method for the quantitation of a new investigational drug ABT-869 and its metabolite A-849529 in human plasma samples. Rapid Commun Mass Spectrom. 2006;20(20):3067-3075. View Source
• [2] Wu H, Zhang J, Norem K, El-Shourbagy TA. A high-throughput liquid chromatography/tandem mass spectrometry method for simultaneous quantification of a hydrophobic drug candidate and its hydrophilic metabolite in human urine with a fully automated liquid/liquid extraction. J Pharm Biomed Anal. 2008 Dec 1;48(4):1243-8. View Source
• [3] TargetMol. A-849529 Product Datasheet. Cat. No. T201998. View Source